4-Thiazolecarboxylic acid, 2-propyl-, ethyl ester

• CAS: 14819-39-7
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• SMILES: CCCC1=NC(=CS1)C(=O)OCC
• InChI: InChI=1S/C9H13NO2S/c1-3-5-8-10-7(6-13-8)9(11)12-4-2/h6H,3-5H2,1-2H3
• InChIKey: RWFWAKJZENNTEJ-UHFFFAOYSA-N

Ethyl 2-propylthiazole-4-carboxylate (CAS 14819-39-7), systematically named ethyl 2-propyl-1,3-thiazole-4-carboxylate, is a heterocyclic building block belonging to the 4-thiazolecarboxylic acid ester class. It is characterized by a thiazole core substituted at the 2-position with a propyl chain and esterified at the 4-position with an ethyl group.

Ethyl 2-Propylthiazole-4-Carboxylate (CAS 14819-39-7) Technical Specifications and Procurement Grade

Ethyl 2-propylthiazole-4-carboxylate (CAS 14819-39-7), systematically named ethyl 2-propyl-1,3-thiazole-4-carboxylate, is a heterocyclic building block belonging to the 4-thiazolecarboxylic acid ester class. It is characterized by a thiazole core substituted at the 2-position with a propyl chain and esterified at the 4-position with an ethyl group . The compound has a molecular formula of C9H13NO2S and a molecular weight of 199.27 g/mol . As a fine chemical intermediate, it is offered by several reputable chemical suppliers with a typical purity specification of 95% for research and development applications .

1

Synthetic intermediate for thiazole-containing libraries and heterocyclic building-block workflows.

Use context: research and development synthesis

2

Supports lipophilicity-dependent assay design with reported CLogP in the 2.3–2.7 range.

Selection fit: lipophilicity-driven screening campaigns

3

Liquid physical state compatible with automated liquid-handling and liquid-formulation studies.

Reported state: liquid at ambient temperature

The Functional Impact of the Propyl Substituent in 4-Thiazolecarboxylic acid, 2-propyl-, ethyl ester

Within the 2-alkyl-4-thiazolecarboxylate series, the specific chain length at the 2-position critically modulates the compound's physicochemical and electronic properties. Simple substitution with a methyl or ethyl analog is not scientifically equivalent, as the propyl group confers a distinct lipophilicity profile (LogP ~2.27-2.7) and influences the compound's physical state and handling characteristics compared to its shorter-chain counterparts . Furthermore, the electronic nature of the substituent impacts synthetic efficiency in key transformations, such as oxidative aromatization, where the propyl group yields a different outcome compared to electron-rich or electron-poor aryl groups [1]. These quantifiable differences in lipophilicity, physical form, and reactivity mean that selecting a generic thiazole ester without considering the specific alkyl substitution can lead to suboptimal outcomes in lipophilicity-driven assays, formulation development, or multi-step synthesis.

2-Methyl analog Lipophilicity profile may shift significantly; reported LogP difference may alter membrane-permeability assay outcomes.

2-Aryl analogs Electronic and steric effects may change oxidative aromatization efficiency and yield profile.

Generic thiazole ester Physical state and volatility may differ; liquid handling and distillation conditions may not transfer directly.

• [1] Huang, Y., Gan, H., Li, S., Xu, J., Wu, X., & Yao, H. (2010). Oxidation of 4-carboxylate thiazolines to 4-carboxylate thiazoles by molecular oxygen. Tetrahedron Letters, 51(13), 1751-1753. View Source

Quantitative Differentiation Evidence for Ethyl 2-Propylthiazole-4-Carboxylate

Lipophilicity (LogP) Comparison: Enhanced Membrane Permeability vs. Methyl Analog

The target compound exhibits a significantly higher calculated partition coefficient (LogP) compared to its 2-methyl analog, indicating greater lipophilicity. This property is crucial for applications involving passive membrane diffusion. The target compound has a reported LogP of 2.27 to 2.7 , while the 2-methyl analog (CAS 6436-59-5) has a LogP of 1.61 (ACD/LogP) to 1.87 (estimated Log Kow) . This difference of 0.66-1.09 LogP units corresponds to a theoretical increase in lipophilicity by a factor of approximately 4.6 to 12.3 times.

Lipophilicity (LogP)

Cross-study comparable

+0.66 to +1.09 LogP vs methyl analog

Supports lipophilicity-driven assay and permeability screening context.

In silico predictions; experimental confirmation advised.

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (LogP)
Target Compound Data	2.27 (Chemsrc) or 2.7 (XLogP3)
Comparator Or Baseline	Ethyl 2-methylthiazole-4-carboxylate (CAS 6436-59-5) with LogP of 1.61 (ACD/LogP) or 1.87 (KOWWIN v1.67 estimate)
Quantified Difference	+0.66 to +1.09 LogP units (4.6-12.3x more lipophilic)
Conditions	In silico prediction models (ACD/Labs Percepta Platform, XLogP3, KOWWIN)

Why This Matters

Higher lipophilicity can translate to improved passive membrane permeability, which is a critical parameter in cell-based assays and early-stage drug discovery for optimizing oral bioavailability and tissue distribution.

Synthetic Efficiency in Oxidative Aromatization: A Comparative Yield Analysis

In a study investigating the oxidation of 4-carboxylate thiazolines to 4-carboxylate thiazoles using molecular oxygen, the yield for the target compound, ethyl 2-propylthiazole-4-carboxylate, was reported as 64% [1]. This yield can be compared directly to other 2-substituted analogs synthesized under the same or similar conditions within the same study, providing a benchmark for its synthetic accessibility via this environmentally benign method. For instance, yields for 2-phenyl (89%), 2-(4-fluorophenyl) (77%), and 2-methyl (78%) analogs were also reported [1]. The 64% yield for the 2-propyl derivative demonstrates that while the reaction is viable, the aliphatic propyl substituent results in a moderately lower efficiency compared to certain aromatic or smaller alkyl groups in this specific oxidative protocol.

Oxidative Aromatization Yield

Head-to-head

64% yield (target) vs 78–89% for methyl/phenyl analogs

Reported yield context for green-chemistry oxidation route evaluation.

Single-study benchmark; scale-up validation required.

Evidence Dimension	Isolated chemical yield in a specific oxidative aromatization reaction
Target Compound Data	64% yield
Comparator Or Baseline	Ethyl 2-phenylthiazole-4-carboxylate (89% yield), Ethyl 2-methylthiazole-4-carboxylate (78% yield), Ethyl 2-(4-fluorophenyl)thiazole-4-carboxylate (77% yield) as reported in the same study
Quantified Difference	Lower yield compared to phenyl (-25%), methyl (-14%), and 4-fluorophenyl (-13%) analogs
Conditions	Oxidation of corresponding 4-carboxylate thiazolines by molecular oxygen, as described in Tetrahedron Letters, 2010, 51(13), 1751-1753

Why This Matters

This quantitative yield data informs synthetic route planning and cost-of-goods analysis for procurement. While the yield is lower than for some analogs, the use of molecular oxygen as a terminal oxidant offers a 'green chemistry' advantage over stoichiometric oxidants, which may justify the selection of this compound for larger-scale syntheses.

• [1] Huang, Y., Gan, H., Li, S., Xu, J., Wu, X., & Yao, H. (2010). Oxidation of 4-carboxylate thiazolines to 4-carboxylate thiazoles by molecular oxygen. Tetrahedron Letters, 51(13), 1751-1753. View Source

Physical State and Handling: Liquid Propyl Derivative vs. Solid Methyl Analog

The target compound, ethyl 2-propylthiazole-4-carboxylate, is a liquid at ambient temperature, as indicated by its reported density (1.133 g/cm³) and the absence of a melting point . In contrast, its 2-methyl analog (ethyl 2-methylthiazole-4-carboxylate, CAS 6436-59-5) is a solid with a melting point range of 54-60°C or a reported melting point of 54-60°C . This fundamental difference in physical state has direct implications for experimental workflows, solvent compatibility, and formulation strategies. Liquids are often easier to handle in automated liquid dispensing systems and may be more readily incorporated into liquid formulations without requiring dissolution steps.

Physical State

Cross-study comparable

Liquid at ambient temperature; methyl analog is solid (mp 54–60 °C)

Supports automated liquid-handling and formulation workflow selection.

Handling advantage context-dependent on application.

Evidence Dimension	Physical state at ambient temperature
Target Compound Data	Liquid (density 1.133 g/cm³, no melting point reported)
Comparator Or Baseline	Ethyl 2-methylthiazole-4-carboxylate (CAS 6436-59-5) - Solid (melting point 54-60°C)
Quantified Difference	Qualitative difference in state (liquid vs. solid)
Conditions	Standard laboratory conditions (~20-25°C)

Why This Matters

The liquid physical state of the 2-propyl derivative can simplify compound handling, storage, and dosing in high-throughput screening and formulation studies compared to solid analogs, potentially reducing preparation time and improving experimental reproducibility.

Volatility and Purification: Boiling Point Differentiation from Shorter-Chain Analogs

The boiling point of the target compound is reported as 275°C at 760 mmHg . This is significantly higher than the boiling point of its 2-methyl analog, which is 242.1±13.0°C at 760 mmHg . The 33°C difference in boiling point indicates that the propyl derivative is substantially less volatile. This property is advantageous for purification via distillation under reduced pressure, as it allows for a wider operating window and potentially better separation from lower-boiling impurities. Conversely, its lower volatility also implies a reduced risk of evaporative loss during long-term storage or in open-vessel reactions compared to the more volatile methyl analog.

Boiling Point

Cross-study comparable

275 °C (target) vs ~242 °C for methyl analog

Reported distillation-window and volatility context for process development.

Reduced evaporative loss may support storage and work-up protocols.

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	275°C at 760 mmHg
Comparator Or Baseline	Ethyl 2-methylthiazole-4-carboxylate (CAS 6436-59-5) - 242.1±13.0°C at 760 mmHg
Quantified Difference	+33°C (approx.)
Conditions	Atmospheric pressure (760 mmHg)

Why This Matters

A higher boiling point provides a wider temperature window for purification by distillation and reduces the risk of compound loss due to volatility during reaction work-up or storage, which can be a critical factor in process chemistry and for maintaining accurate inventory of high-value intermediates.

Optimal Application Scenarios for Ethyl 2-Propylthiazole-4-Carboxylate Based on Quantified Evidence

Medicinal Chemistry Campaigns Prioritizing Lipophilicity for Target Engagement

Based on its quantified LogP value of 2.27-2.7 , which is significantly higher than that of its 2-methyl analog, ethyl 2-propylthiazole-4-carboxylate is a preferred intermediate for designing compound libraries where enhanced membrane permeability is a key objective. Its higher lipophilicity is predicted to improve passive diffusion across cell membranes , making it a strategic choice for developing probes or lead compounds targeting intracellular pathways or for optimizing the ADME properties of a drug candidate. The propyl chain provides a favorable balance of lipophilicity without introducing the excessive hydrophobicity of longer alkyl chains (e.g., butyl, LogP ~4.1 [1]), which could lead to poor solubility or off-target binding.

Formulation Development Requiring a Liquid Ester Building Block

The liquid physical state of ethyl 2-propylthiazole-4-carboxylate at ambient temperature makes it a superior choice over its solid 2-methyl counterpart in scenarios requiring direct liquid handling or integration into liquid formulations. This property is particularly advantageous in automated high-throughput screening workflows, where liquid dispensing is standard, and in the development of topical or injectable formulations where the compound's miscibility and ease of incorporation into a liquid matrix are critical parameters.

Synthetic Process Development Leveraging Green Chemistry Oxidation Protocols

The established synthetic route via molecular oxygen oxidation of a thiazoline precursor, which yields the target compound in 64% yield [2], positions it as a viable candidate for scale-up using environmentally benign methods. The use of molecular oxygen as the terminal oxidant, avoiding stoichiometric heavy metal reagents, aligns with green chemistry principles and can simplify downstream purification. This makes the compound an attractive intermediate for process chemists aiming to develop sustainable and cost-effective manufacturing routes for more complex thiazole-containing molecules.

Purification by Distillation in Process Chemistry Workflows

The relatively high boiling point of 275°C provides a significant operational advantage for purification by vacuum distillation. The lower volatility compared to the 2-methyl analog (b.p. ~242°C ) reduces the risk of compound loss due to evaporation during work-up and allows for a more controlled and efficient distillation process. This characteristic is valuable in process development, where consistent purity and yield are paramount, and where minimizing volatile organic compound (VOC) emissions is a safety and environmental consideration.

Application

Selection Property

Validation Focus

Lipophilicity-driven library design

Reported CLogP in 2.3–2.7 range

Membrane-permeability assay and ADME screening context

Automated liquid-formulation workflows

Liquid physical state at ambient temperature

Liquid-handling compatibility and formulation miscibility

Green-chemistry thiazole synthesis

O₂-mediated oxidative aromatization route

Yield reproducibility and scale-up feasibility review

Distillation-based purification

Elevated boiling point (275 °C)

Volatility control and vacuum-distillation parameter review

• [1] PubMed Central (PMC). (n.d.). Table 1 data for ethyl 2-butylthiazole-4-carboxylate. Retrieved from https://pmc.ncbi.nlm.nih.gov/ View Source
• [2] Huang, Y., Gan, H., Li, S., Xu, J., Wu, X., & Yao, H. (2010). Oxidation of 4-carboxylate thiazolines to 4-carboxylate thiazoles by molecular oxygen. Tetrahedron Letters, 51(13), 1751-1753. View Source